Cas no 81981-08-0 (3,4-Undecadienoic acid, methyl ester)

81981-08-0 structure
Product name:3,4-Undecadienoic acid, methyl ester
3,4-Undecadienoic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Undecadienoic acid, methyl ester
- methyl undeca-3,4-dienoate
- 81981-08-0
- DTXSID90508989
-
- Inchi: InChI=1S/C12H20O2/c1-3-4-5-6-7-8-9-10-11-12(13)14-2/h8,10H,3-7,11H2,1-2H3
- InChI Key: DOGOUGFZFAYSIB-UHFFFAOYSA-N
- SMILES: CCCCCCC=C=CCC(=O)OC
Computed Properties
- Exact Mass: 196.146329876g/mol
- Monoisotopic Mass: 196.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3Ų
3,4-Undecadienoic acid, methyl ester Related Literature
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
-
Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
-
Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
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